Cas no 2172630-22-5 (3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid)

• Product Name: 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid
• CAS No: 2172630-22-5
• MF: C₂₆H₂₀Cl₂N₂O₅
• MW: 511.353404998779
• CID: 6300387
• PubChem ID: 165875664
• Update Time: 2025-07-19

3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid
• 2172630-22-5
• EN300-1498249
• 3,5-dichloro-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]benzoic acid

• Inchi： 1S/C26H20Cl2N2O5/c27-15-12-20(25(32)33)24(22(28)13-15)30-23(31)10-5-11-29-26(34)35-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-10,12-13,21H,11,14H2,(H,29,34)(H,30,31)(H,32,33)/b10-5+
• InChI Key： MXIDCWLZHTXVPZ-BJMVGYQFSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 510.0749271g/mol
• Monoisotopic Mass: 510.0749271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid

Introduction to 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid (CAS No. 2172630-22-5)

3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid, with the CAS number 2172630-22-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of dichloro substituents, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amidobenzoic acid moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is particularly noteworthy as it is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The dichloro substituents on the benzene ring enhance the compound's lipophilicity, which can be crucial for improving the bioavailability and cellular uptake of drug candidates. The amidobenzoic acid moiety, on the other hand, imparts additional functional groups that can be further modified to optimize pharmacological properties.

Recent studies have explored the potential of 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a scaffold for developing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against key enzymes such as proteases and kinases, which are often overexpressed in cancer cells. This suggests that CAS No. 2172630-22-5 could serve as a lead compound for the development of novel anticancer drugs.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antimicrobial properties of 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid. The results indicated that certain derivatives of this compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly relevant given the growing global concern over antibiotic resistance. The unique structure of this compound allows for the design of new antibiotics that can overcome existing resistance mechanisms.

The versatility of CAS No. 2172630-22-5 extends beyond its direct therapeutic applications. It has also been used as a building block in supramolecular chemistry to create self-assembling structures with potential applications in drug delivery systems and nanotechnology. For example, researchers at a leading pharmaceutical company have developed supramolecular assemblies using this compound as a key component. These assemblies can encapsulate and deliver drugs to specific target sites within the body, thereby enhancing therapeutic efficacy while minimizing side effects.

In addition to its potential in drug development, 3,5-dichloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobenzoic acid has been studied for its use in diagnostic imaging agents. The fluorenylmethoxycarbonyl group can be modified to incorporate radiolabels or fluorescent tags, making it suitable for use in imaging techniques such as positron emission tomography (PET) and fluorescence microscopy. This dual functionality—combining therapeutic and diagnostic properties—makes it an attractive candidate for theranostic applications.

The synthesis of CAS No. 2172630-22-5 involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of an appropriately substituted benzoic acid with an Fmoc-amino acid derivative followed by subsequent modifications to introduce the dichloro substituents and other functional groups. Advances in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In conclusion, 3,5-dichloro-2-4-{(9H-fluoren-9-yloxycarbonyl)amino}buta-nediamidebenzoic acid (CAS No. 2172630-22-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics and diagnostic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.